N,N'-Ethylenedi-m-toluidine
Overview
Description
N,N'-bis(3-methylphenyl)ethane-1,2-diamine is an aminotoluene.
Scientific Research Applications
Metabolism and Biodegradation Studies
The metabolism and biodegradation of compounds related to N,N'-Ethylenedi-m-toluidine have been extensively studied. El Masry, Smith, and Williams (1956) in their research on alkylbenzenes, which are chemically similar to N,N'-Ethylenedi-m-toluidine, found that these compounds undergo complex metabolic processes, including oxidation and conjugation with glucuronic acid (El Masry, Smith, & Williams, 1956). These findings are crucial for understanding the environmental fate and potential biodegradation pathways of N,N'-Ethylenedi-m-toluidine.
Industrial and Agricultural Applications
Chelating agents, which often have structures related to N,N'-Ethylenedi-m-toluidine, are widely used in various industrial, agricultural, and domestic applications. Pinto, Neto, and Soares (2014) highlighted the significance of these compounds, especially in soil remediation, agriculture, and waste treatment, due to their ability to form complexes with metal ions (Pinto, Neto, & Soares, 2014).
Chemical Synthesis and Pharmaceutical Applications
The synthesis of complex organic compounds often involves intermediates or catalysts that are structurally related to N,N'-Ethylenedi-m-toluidine. Zhu, Lan, and Kwon (2003) demonstrated the use of such compounds in the synthesis of highly functionalized tetrahydropyridines, showcasing their importance in the development of new pharmaceuticals and organic materials (Zhu, Lan, & Kwon, 2003).
Environmental Impact and Toxicology
Assessing the environmental impact and potential toxicity of chemicals like N,N'-Ethylenedi-m-toluidine is crucial. Studies by Dunnick et al. (2017) on structurally related compounds, such as N,N-dimethyl-p-toluidine, have provided insights into their hepatic toxicity and the molecular changes they induce, which are essential for risk assessment (Dunnick et al., 2017).
Liquid Crystal Applications
N,N'-Ethylenedi-m-toluidine and similar compounds have applications in the field of liquid crystals. Wasik and Chesler (1976) explored the use of N,N'-bis(p-methoxybenzylidene)-α,α'-bi-p-toluidine, a related compound, for gas-liquid chromatographic separation, demonstrating the unique selectivity and potential applications in analytical chemistry (Wasik & Chesler, 1976).
properties
CAS RN |
7030-60-6 |
|---|---|
Product Name |
N,N'-Ethylenedi-m-toluidine |
Molecular Formula |
C16H20N2 |
Molecular Weight |
240.34 g/mol |
IUPAC Name |
N,N'-bis(3-methylphenyl)ethane-1,2-diamine |
InChI |
InChI=1S/C16H20N2/c1-13-5-3-7-15(11-13)17-9-10-18-16-8-4-6-14(2)12-16/h3-8,11-12,17-18H,9-10H2,1-2H3 |
InChI Key |
WXEZZUDLDARSKV-UHFFFAOYSA-N |
SMILES |
CC1=CC(=CC=C1)NCCNC2=CC=CC(=C2)C |
Canonical SMILES |
CC1=CC(=CC=C1)NCCNC2=CC=CC(=C2)C |
Other CAS RN |
7030-60-6 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-[(3,5-Dihydroxy-3-methylpentanoyl)amino]butanoic acid](/img/structure/B1194028.png)
